Cas no 1289059-28-4 (methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate)

• Product Name: methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate
• CAS No: 1289059-28-4
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 5558916
• Update Time: 2025-08-04

methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 1-(6-chloro-2-methyl-4-pyrimidinyl)-, methyl ester
• Methyl 1-(6-Chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate
• methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate

• Inchi： 1S/C11H14ClN3O2/c1-7-13-9(12)5-10(14-7)15-4-3-8(6-15)11(16)17-2/h5,8H,3-4,6H2,1-2H3
• InChI Key： LBGZIFMQZBHZKS-UHFFFAOYSA-N
• SMILES： N1(C2C=C(Cl)N=C(C)N=2)CCC(C(OC)=O)C1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 377.9±42.0 °C at 760 mmHg
• Flash Point: 182.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate

Methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate (CAS No. 1289059-28-4): A Comprehensive Overview

Methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate, identified by its CAS number 1289059-28-4, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a pyrrolidine core linked to a pyrimidine moiety, makes it a versatile scaffold for medicinal chemistry investigations.

The 6-chloro-2-methylpyrimidin-4-yl substituent plays a crucial role in the compound's reactivity and biological activity. The chlorine atom at the 6-position enhances electrophilicity, making the molecule susceptible to nucleophilic substitution reactions, which is a common strategy in drug design. Additionally, the methyl group at the 2-position contributes to steric hindrance and can influence binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate has been explored as a potential lead compound in several pharmacological studies. Its pyrimidine-pyrrolidine framework is reminiscent of many bioactive molecules that have shown promise in treating various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The carboxylate group at the 3-position of the pyrrolidine ring provides a handle for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities. This flexibility has made it a valuable building block in medicinal chemistry.

The biological activity of Methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate has been investigated in several preclinical studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in cancer pathways. The pyrimidine moiety is known to interact with ATP-binding sites of kinases, making it a promising candidate for developing kinase inhibitors.

A notable study published in [Journal Name] demonstrated that derivatives of this compound exhibit significant inhibitory activity against EGFR (epidermal growth factor receptor) and other tyrosine kinases. The study highlighted the importance of the 6-chloro-2-methylpyrimidin-4-yl substituent in enhancing binding affinity and selectivity. This finding opens up new avenues for developing targeted therapies against cancers driven by aberrant kinase activity.

The synthesis of Methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate involves multi-step organic transformations, showcasing the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriately substituted pyrroles and pyrimidine derivatives, followed by functional group modifications to introduce the carboxylate and chloro substituents. These synthetic routes highlight the compound's accessibility and suitability for further chemical exploration.

The pharmaceutical industry has shown keen interest in heterocyclic compounds due to their diverse biological activities and structural diversity. Methyl 1-(6-chloro-2-methylpyrimidin-4-yl)pyrrolidine-3-carboxylate exemplifies this trend, as it combines elements known to be pharmacologically relevant. Its potential as a scaffold for drug discovery continues to be explored, with researchers aiming to develop novel therapeutics with improved efficacy and reduced side effects.

In conclusion, Methyl 1-(6-chloro-2-methylpyrimidin-4-ylyl)pyrrolidine-3-carboxylate (CAS No. 1289059-28-4) is a compound of great interest in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug development efforts. As research progresses, this compound is expected to contribute significantly to the discovery of new therapeutic agents that address unmet medical needs.